Cas no 105378-77-6 (4-Piperidinemethanamine,1-[2-(4-chlorophenyl)ethyl]-4-phenyl-)

• Product Name: 4-Piperidinemethanamine,1-[2-(4-chlorophenyl)ethyl]-4-phenyl-
• CAS No: 105378-77-6
• MF: C₂₀H₂₅ClN₂
• MW: 328.878904104233
• CID: 219481
• PubChem ID: 184478
• Update Time: 2025-04-19

4-Piperidinemethanamine,1-[2-(4-chlorophenyl)ethyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanamine,1-[2-(4-chlorophenyl)ethyl]-4-phenyl-
• [1-[2-(4-chlorophenyl)ethyl]-4-phenylpiperidin-4-yl]methanamine
• 1-[2-(4-Chlorphenylethyl)]-4-phenylpiperidin-4-yl-methanamin
• 1-{1-[2-(4-chlorophenyl)ethyl]-4-phenylpiperidin-4-yl}methanamine
• 1-< 2-(4-Chlorphenylethyl)> -4-phenylpiperidin-4-yl-methanamin
• AC1L4EZ2
• AC1Q3NTR
• ACMC-20cpya
• AG-K-12817
• AR-1B9660
• CTK4A3797
• 105378-77-6
• DTXSID60147102
• 4-Piperidinemethanamine, 1-(2-(4-chlorophenyl)ethyl)-4-phenyl-

• Inchi： 1S/C20H25ClN2/c21-19-8-6-17(7-9-19)10-13-23-14-11-20(16-22,12-15-23)18-4-2-1-3-5-18/h1-9H,10-16,22H2
• InChI Key： CELYCUNJOITWIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCN1CCC(C2C=CC=CC=2)(CN)CC1

Computed Properties

• Exact Mass: 328.17085
• Monoisotopic Mass: 328.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.114
• Boiling Point: 450.5°C at 760 mmHg
• Flash Point: 226.2°C
• Refractive Index: 1.577
• PSA: 29.26
• LogP: 4.51320